Cas no 3002473-49-3 (1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one)

• Product Name: 1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one
• CAS No: 3002473-49-3
• MF: C₁₁H₄BrF₅O₂
• MW: 343.044280052185
• CID: 6797165
• PubChem ID: 171366121
• Update Time: 2025-10-13

1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one
• 3002473-49-3

• Inchi： 1S/C11H4BrF5O2/c12-6-1-2-7-5(3-6)4-8(19-7)9(18)10(13,14)11(15,16)17/h1-4H
• InChI Key： DPCZKZALXBUBTA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(C(C(F)(F)F)(F)F)=O)O2

Computed Properties

• Exact Mass: 341.93148g/mol
• Monoisotopic Mass: 341.93148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one

1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one: A Comprehensive Overview

1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one, identified by the CAS registry number 3002473-49-3, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and biochemistry due to its potential applications in drug development and as a building block for advanced materials. The structure of this compound is characterized by a brominated benzofuran moiety linked to a pentafluorinated ketone group, which imparts distinctive electronic and steric properties.

The synthesis of 1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one involves a multi-step process that typically begins with the preparation of the benzofuran derivative. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the benzofuran core with high yields and excellent regioselectivity.

The physical and chemical properties of this compound are highly influenced by its fluorinated side chain. The presence of multiple fluorine atoms significantly enhances the compound's stability under thermal and oxidative conditions. Additionally, the fluorinated group contributes to a high degree of lipophilicity, making it an attractive candidate for applications in drug delivery systems where solubility and bioavailability are critical factors.

In terms of biological activity, recent studies have highlighted the potential of 1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one as an inhibitor of certain enzymes involved in metabolic pathways. For example, researchers have demonstrated its ability to modulate the activity of kinases and proteases in vitro. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The application of this compound extends beyond pharmacology into the realm of materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent investigations have explored its potential as an emitting material in organic light-emitting diodes (OLEDs), where its high stability and efficient energy transfer properties are highly advantageous.

In conclusion, 1-(5-BromobenZofuran-2-yl)-2,2,3,3,3-pentafluoropropan-1-one represents a versatile compound with diverse applications across multiple scientific disciplines. Its distinctive structure and functional groups provide a foundation for innovative research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.